3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-(1-methylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C15H22N2O3/c1-17-8-6-12(7-9-17)16-15(18)11-4-5-13(19-2)14(10-11)20-3/h4-5,10,12H,6-9H2,1-3H3,(H,16,18)
• InChI Key: OSJKAVDCFNRVIX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide, also known as DMMPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. DMMPB is a benzamide derivative that possesses both analgesic and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of 3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide is not fully understood. However, it is believed that 3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide exerts its analgesic and anti-inflammatory effects by modulating the activity of certain neurotransmitters in the central nervous system. 3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide has been found to bind to the sigma-1 receptor, which plays a crucial role in regulating pain and inflammation.
Biochemical and Physiological Effects:
3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide has been found to possess both analgesic and anti-inflammatory properties. It has been shown to reduce pain and inflammation in animal models. 3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide has also been found to have antidepressant and anxiolytic effects. It has been shown to reduce anxiety and improve mood in animal models.

Advantages and Limitations for Lab Experiments

3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in experiments. 3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide has also been found to be relatively safe and well-tolerated in animal models. However, there are also some limitations to the use of 3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide in lab experiments. Its exact mechanism of action is not fully understood, which makes it difficult to interpret experimental results. 3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide also has a relatively short half-life, which makes it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide. One area of research is to further elucidate its mechanism of action. This will help to better understand how 3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide exerts its analgesic, anti-inflammatory, antidepressant, and anxiolytic effects. Another area of research is to investigate the potential use of 3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide in the treatment of other conditions such as neuropathic pain and neurodegenerative diseases. Additionally, more studies are needed to investigate the long-term effects of 3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide and its safety profile.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide involves the reaction of 3,4-dimethoxybenzoyl chloride with N-methyl-4-piperidone in the presence of a base such as sodium carbonate or potassium carbonate. The reaction takes place in an organic solvent such as dichloromethane or tetrahydrofuran. The resulting product is then purified using column chromatography to obtain pure 3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide.

Scientific Research Applications

3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide has been extensively studied for its potential applications in various areas of scientific research. It has been found to possess analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of pain and inflammation. 3,4-dimethoxy-N-(1-methyl-4-piperidinyl)benzamide has also been studied for its potential use as a novel antidepressant and anxiolytic agent.